Cas no 2770518-01-7 (4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine)

4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine is a fluorinated pyridine derivative with a substituted amine and isopropoxy functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility as a building block for heterocyclic synthesis. The fluorine substituent enhances metabolic stability and binding affinity, while the isopropoxy group contributes to solubility and steric modulation. Its well-defined reactivity profile allows for selective functionalization at the amine or pyridine core, making it valuable for developing bioactive molecules. The compound is typically characterized by high purity and consistent performance in coupling reactions, supporting its use in medicinal chemistry and material science applications.

4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine structure

2770518-01-7 structure

Product Name:4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine

CAS No:2770518-01-7

MF:C₈H₁₁FN₂O

MW:170.184145212173

CID:5604368

PubChem ID:165993299

Update Time:2025-06-07

4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-6-(propan-2-yloxy)pyridin-3-amine
- 2770518-01-7
- EN300-37395455
- 4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine
- Inchi： 1S/C8H11FN2O/c1-5(2)12-8-3-6(9)7(10)4-11-8/h3-5H,10H2,1-2H3
- InChI Key： ZEBVTRMQAHXFGL-UHFFFAOYSA-N
- SMILES： FC1C(=CN=C(C=1)OC(C)C)N

Computed Properties

Exact Mass: 170.08554114g/mol
Monoisotopic Mass: 170.08554114g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 48.1Å²

4-Fluoro-6-(propan-2-yloxy)pyridin-3-amine Pricemore >>

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